Cas no 651044-35-8 (Benzenamine, N-methyl-5-(methylsulfonyl)-2-nitro-)

• Product Name: Benzenamine, N-methyl-5-(methylsulfonyl)-2-nitro-
• CAS No: 651044-35-8
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 407272
• PubChem ID: 71377131
• Update Time: 2025-04-19

Benzenamine, N-methyl-5-(methylsulfonyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-5-(methylsulfonyl)-2-nitro-
• N-methyl-5-methylsulfonyl-2-nitroaniline
• 5-methanesulfonyl-n-methyl-2-nitroaniline
• 651044-35-8
• 5-(Methanesulfonyl)-N-methyl-2-nitroaniline
• DTXSID80799788

• Inchi： 1S/C8H10N2O4S/c1-9-7-5-6(15(2,13)14)3-4-8(7)10(11)12/h3-5,9H,1-2H3
• InChI Key： FIXNVIGEUZJZJT-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)NC)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 230.0362
• Monoisotopic Mass: 230.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31